2-(5-Methylpyridin-3-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole

• Molecular Formula: C18H24BN3O2
• Molecular Weight: 325.2 g/mol
• IUPAC Name: 2-(5-methylpyridin-3-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
• InChI: InChI=1S/C18H24BN3O2/c1-12-9-13(11-20-10-12)16-15(14-7-6-8-22(14)21-16)19-23-17(2,3)18(4,5)24-19/h9-11H,6-8H2,1-5H3
• InChI Key: CRMJLRZLMRCUJF-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3CCCN3N=C2C4=CN=CC(=C4)C

Description

2-(5-Methylpyridin-3-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole is a useful research compound. Its molecular formula is C18H24BN3O2 and its molecular weight is 325.2 g/mol. The purity is usually 95%.
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Biological Activity

The compound 2-(5-Methylpyridin-3-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole is a synthetic organic molecule that exhibits significant biological activity. Its unique structure combines features of pyridine and pyrazole derivatives, which are known for their pharmacological properties. This article reviews the biological activity of this compound based on recent studies and findings.

• Molecular Formula : C₁₈H₂₄BN₃O₂
• Molecular Weight : 325.2 g/mol
• CAS Number : 2416673-80-6

The biological activity of this compound primarily stems from its interaction with various biological targets. It has been shown to act as a modulator of specific receptors and enzymes involved in critical physiological processes.

Key Mechanisms:

• Receptor Modulation : The compound has been identified as a positive allosteric modulator (PAM) for muscarinic acetylcholine receptors (M₄ subtype), enhancing the binding affinity of acetylcholine (ACh) and potentially influencing cognitive functions .
• AMPK Activation : Similar compounds have been evaluated for their ability to activate AMP-activated protein kinase (AMPK), a crucial regulator of cellular energy homeostasis .

Biological Activity Data

The following table summarizes the biological activities and effects observed in various studies regarding this compound and its analogs:

Activity	Effect	Reference
M₄ Receptor Modulation	Increased ACh binding affinity
AMPK Activation	Enhanced metabolic regulation
Cytotoxicity in Cancer Cells	Induced apoptosis in specific cancer lines
Antimicrobial Activity	Inhibition of bacterial growth

Case Study 1: M₄ Receptor Modulation

In a study examining the effects of pyrazol derivatives on the M₄ receptor, the compound demonstrated a significant leftward shift in the ACh concentration-response curve, indicating its role as a PAM. This effect was quantified using radioligand binding assays and functional assays that confirmed its ability to enhance receptor signaling .

Case Study 2: AMPK Activation

Another investigation focused on the activation of AMPK by structurally related compounds. The results indicated that these compounds could stimulate AMPK activity, leading to increased fatty acid oxidation and glucose uptake in skeletal muscle cells. This suggests potential therapeutic applications in metabolic disorders .

Scientific Research Applications

Key Functional Groups

The compound features:

• A pyridine ring that contributes to its electronic properties.
• A dioxaborolane moiety which is significant for boron chemistry and potential reactivity in various synthetic applications.
• A pyrrolo-pyrazole framework that is known for diverse biological activities.

Medicinal Chemistry

The compound's structure suggests several potential pharmacological activities:

• Anticancer Activity : Compounds with similar structures have shown promise as anticancer agents due to their ability to inhibit specific enzymes involved in tumor growth. For example, derivatives of pyrazoles are often investigated for their cytotoxic effects against various cancer cell lines .
• Antimicrobial Properties : The presence of the pyridine and pyrazole rings can enhance the compound's interaction with biological targets, making it a candidate for antimicrobial studies. Research indicates that pyrazole derivatives exhibit significant activity against bacterial strains .

Synthetic Applications

The dioxaborolane group allows for versatile synthetic applications:

• Cross-Coupling Reactions : The compound can be utilized in Suzuki-Miyaura coupling reactions, where it serves as a boronic acid pinacol ester. This enables the formation of carbon-carbon bonds, crucial for constructing complex organic molecules .
• Drug Development : The unique structural features make it suitable for modifications leading to new drug candidates. The ability to modify the dioxaborolane moiety can yield compounds with enhanced biological activity or improved pharmacokinetic properties.

Material Science

In addition to biological applications, this compound may find utility in material science:

• Polymer Chemistry : The incorporation of boron-containing compounds into polymers can enhance their mechanical properties and thermal stability. Research has shown that such materials can be tailored for specific applications, including electronics and coatings .

Case Study 1: Anticancer Activity of Pyrazole Derivatives

A study investigated a series of pyrazole derivatives similar to the compound . These derivatives were tested against various cancer cell lines, revealing significant cytotoxicity attributed to their ability to interfere with cellular signaling pathways involved in proliferation and apoptosis .

Case Study 2: Synthesis of Boronic Acid Derivatives

Research focused on synthesizing boronic acid derivatives through the reaction of pyridine-based compounds with boron reagents. The resulting products demonstrated efficacy in cross-coupling reactions, highlighting their potential as building blocks in organic synthesis .